2-{3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]phenyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C27H27BrN2O4S
• Molecular Weight: 555.5 g/mol
• IUPAC Name: 2-[3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]phenyl]-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C27H27BrN2O4S/c1-3-32-21-15-17(14-19(28)24(21)34-13-12-33-20-10-6-4-8-16(20)2)25-29-26(31)23-18-9-5-7-11-22(18)35-27(23)30-25/h4,6,8,10,14-15H,3,5,7,9,11-13H2,1-2H3,(H,29,30,31)
• InChI Key: RXWTYCNFVAFAEK-UHFFFAOYSA-N
• SMILES: CCOC1=C(C(=CC(=C1)C2=NC3=C(C4=C(S3)CCCC4)C(=O)N2)Br)OCCOC5=CC=CC=C5C

Description

2-{3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]phenyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a novel compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound has been synthesized using a unique method and has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of 2-{3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]phenyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one involves the inhibition of various enzymes and signaling pathways. It inhibits the activity of tyrosine kinases, which are involved in cell proliferation and survival. It also inhibits the activity of cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory cytokines. Additionally, it inhibits the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]phenyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one include the reduction of cell proliferation and survival, the reduction of inflammation, and the protection of neurons from oxidative stress. It also has an effect on gene expression by inhibiting the activity of HDACs.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]phenyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its specificity towards certain enzymes and signaling pathways. This allows for targeted inhibition of specific cellular processes. However, one limitation is the potential for off-target effects, which may interfere with other cellular processes.

Future Directions

There are several future directions for the study of 2-{3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]phenyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one. One direction is the optimization of the synthesis method to increase the yield and purity of the compound. Another direction is the identification of new therapeutic applications for the compound, such as in the treatment of autoimmune diseases. Additionally, the development of more specific inhibitors of certain enzymes and signaling pathways may lead to the discovery of new therapeutic targets.

Synthesis Methods

The synthesis of 2-{3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]phenyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one involves a multi-step reaction process. The starting material for the synthesis is 3-bromo-5-ethoxy-4-hydroxybenzaldehyde, which undergoes a series of reactions involving different reagents and catalysts. The final product is obtained after purification using various techniques such as column chromatography.

Scientific Research Applications

2-{3-bromo-5-ethoxy-4-[2-(2-methylphenoxy)ethoxy]phenyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential as a therapeutic agent in various scientific research applications. It has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, it has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disease research, it has been found to protect neurons from oxidative stress and prevent the formation of amyloid plaques.